Cas no 89111-35-3 (1H-Benz[e]indene-2-acetic acid, 2,3-dihydro-5,7-dimethoxy-1-oxo-)

• Product Name: 1H-Benz[e]indene-2-acetic acid, 2,3-dihydro-5,7-dimethoxy-1-oxo-
• CAS No: 89111-35-3
• MF: C₁₇H₁₆O₅
• MW: 300.305945396423
• CID: 611954
• PubChem ID: 71322104
• Update Time: 2025-04-19

1H-Benz[e]indene-2-acetic acid, 2,3-dihydro-5,7-dimethoxy-1-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Benz[e]indene-2-acetic acid, 2,3-dihydro-5,7-dimethoxy-1-oxo-
• 2-(5,7-dimethoxy-1-oxo-2,3-dihydrocyclopenta[a]naphthalen-2-yl)acetic acid
• DTXSID00751823
• 89111-35-3
• (5,7-Dimethoxy-1-oxo-2,3-dihydro-1H-cyclopenta[a]naphthalen-2-yl)acetic acid

• Inchi： 1S/C17H16O5/c1-21-11-3-4-12-13(8-11)14(22-2)6-9-5-10(7-15(18)19)17(20)16(9)12/h3-4,6,8,10H,5,7H2,1-2H3,(H,18,19)
• InChI Key： JVPVIGWXNKEAGP-UHFFFAOYSA-N
• SMILES： O=C1C2C3C=CC(=CC=3C(=CC=2CC1CC(=O)O)OC)OC

Computed Properties

• Exact Mass: 300.09977361g/mol
• Monoisotopic Mass: 300.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 72.8Ų